Cas no 39015-85-5 (Terpineol-O-glucopyranoside)

• Product Name: Terpineol-O-glucopyranoside
• CAS No: 39015-85-5
• MF: C₁₆H₂₈O₆
• MW: 316.389925956726
• CID: 315677
• Update Time: 2023-08-02

Terpineol-O-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl
• 2-(4-Methyl-3-cyclohexen-1-yl)-2-propanyl β-D-glucopyranoside
• 4,5-epoxy-p-menth-1-ene
• 4,5-Epoxy-p-menthon-(1)
• 7-Oxabicyclo[4.1.0]hept-3-ene, 4-methyl-1-(1-methylethyl)-
• AGN-PC-001PLJ
• CTK0A8207
• terpinene monoxide
• terpineoyl glucoside
• Terpineol-O-glucopyranoside
• alpha-Terpineol glucoside
• (+-)-alpha-Terpineol-beta-D-O-glucopyranoside
• beta-D-Glucopyranoside, 1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl
• alpha-Terpinyl-beta-glucoside
• 2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl hexopyranoside

• Inchi： 1S/C16H28O6/c1-9-4-6-10(7-5-9)16(2,3)22-15-14(20)13(19)12(18)11(8-17)21-15/h4,10-15,17-20H,5-8H2,1-3H3/t10?,11-,12-,13+,14-,15+/m1/s1
• InChI Key： NZNWCYFBFHHMLM-YQYZCKNZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C(C)(C)C1CC=C(C)CC1
• BRN： 5755264

Computed Properties

• Exact Mass: 316.189
• Monoisotopic Mass: 316.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4

Experimental Properties

• Density: 1.24
• Boiling Point: 480.2°C at 760 mmHg
• Flash Point: 244.2°C
• Refractive Index: 1.552
• PSA: 99.38000
• LogP: 0.32790